Cas no 78386-69-3 (1,2,4-Triazine, 3,5-diphenyl-6-(2-pyridinyl)-)

• Product name: 1,2,4-Triazine, 3,5-diphenyl-6-(2-pyridinyl)-
• CAS No: 78386-69-3
• MF: C₂₀H₁₄N₄
• MW: 310.35196352005
• CID: 534579
• PubChem ID: 69499054

1,2,4-Triazine, 3,5-diphenyl-6-(2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazine, 3,5-diphenyl-6-(2-pyridinyl)-
• 3,5-diphenyl-6-pyridin-2-yl-1,2,4-triazine
• 3,5-Diphenyl-6-(pyridin-2-yl)-1,2,4-triazine
• 78386-69-3
• SCHEMBL5590610
• DTXSID90740665

• Inchi： InChI=1S/C20H14N4/c1-3-9-15(10-4-1)18-19(17-13-7-8-14-21-17)23-24-20(22-18)16-11-5-2-6-12-16/h1-14H
• InChI Key： AMBCESZKCMMCQH-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2=C(N=NC(=N2)C3=CC=CC=C3)C4=CC=CC=N4

Computed Properties

• Exact Mass: 310.121846464g/mol
• Monoisotopic Mass: 310.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.6Ų
• XLogP3: 3.1